Cas no 7233-57-0 ( )

• Product Name: &nbsp
• CAS No: 7233-57-0
• MF: C₁₆H₂₆N₂O₄
• MW: 310.388644695282
• CID: 977084
• PubChem ID: 266185
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 2,5-bis(tert-butylamino)-3,6-dimethoxycyclohexa-2,5-diene-1,4-dione
• 2,5-Bis-tert.-butylamino-3,6-dimethoxy-1,4-benzochinon
• NSC103405
• 7233-57-0
• DTXSID40295630
• NSC-103405
• DS-003701
• 2,5-dimethoxy-3,6-bis(tert-butylamino)cyclohexa-2,5-diene-1,4-dione
•  

• Inchi： 1S/C16H26N2O4/c1-15(2,3)17-9-11(19)14(22-8)10(18-16(4,5)6)12(20)13(9)21-7/h17-18H,1-8H3
• InChI Key： PEFJSTCRPOMUGA-UHFFFAOYSA-N
• SMILES： O(C)C1C(C(=C(C(C=1NC(C)(C)C)=O)OC)NC(C)(C)C)=O

Computed Properties

• Exact Mass: 310.18900
• Monoisotopic Mass: 310.189
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 496
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 76.7Ų

Experimental Properties

• Density: 1.1
• Boiling Point: 445.8°C at 760 mmHg
• Flash Point: 223.4°C
• Refractive Index: 1.507
• PSA: 76.66000
• LogP: 2.41220